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Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15594324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane family, a class of

natural products that has yielded prominent anticancer agents. Isolated from the branches of

Taxus sumatrana, this compound is of significant interest to the scientific community for its

potential pharmacological activities. This technical guide provides a comprehensive overview of

the known physical and chemical properties of 13-Deacetyltaxachitriene A, including its

structural formula, molecular weight, and solubility characteristics. While detailed experimental

data such as specific melting point, comprehensive spectroscopic analyses, and biological

activity pathways remain to be fully publicly documented, this guide consolidates the currently

available information to serve as a foundational resource for researchers in the fields of natural

product chemistry, medicinal chemistry, and drug development.

Chemical Identity and Physical Properties
13-Deacetyltaxachitriene A is a white to off-white powder.[1] Its fundamental chemical and

physical properties are summarized in the table below.
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Property Value Source

CAS Number 239800-99-8 [1]

Molecular Formula C₃₀H₄₂O₁₂ [1]

Molecular Weight 594.65 g/mol [1]

Physical Description Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Note: Quantitative data for melting point, boiling point, and density are not currently available in

publicly accessible literature.

Chemical Structure
The chemical structure of 13-Deacetyltaxachitriene A is characterized by a complex taxane

core. The systematic name and structure provide insight into its chemical reactivity and

potential for structural modification.

(A 2D chemical structure diagram would be ideally placed here. Due to the limitations of the

current environment, a visual representation cannot be generated. Researchers are advised to

consult chemical databases using the provided CAS number for a visual depiction of the

structure.)

Spectroscopic Data
Detailed spectroscopic data is paramount for the unequivocal identification and

characterization of natural products. While specific spectra for 13-Deacetyltaxachitriene A are

not readily available in the public domain, the following sections outline the expected analytical

techniques used for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the complex three-dimensional

structure of organic molecules like 13-Deacetyltaxachitriene A.
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¹H NMR (Proton NMR): This technique would provide information on the chemical

environment of each hydrogen atom in the molecule, including their connectivity through

spin-spin coupling. The chemical shifts (δ) and coupling constants (J) would be crucial for

assigning the relative stereochemistry of the molecule.

¹³C NMR (Carbon NMR): This analysis would reveal the number of unique carbon

environments within the molecule. The chemical shifts would indicate the types of carbon

atoms present (e.g., carbonyls, alkenes, aliphatic carbons).

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound. High-resolution mass spectrometry (HRMS) would provide a highly accurate mass

measurement, confirming the molecular formula C₃₀H₄₂O₁₂. Fragmentation patterns observed

in the mass spectrum would offer additional structural information.

Experimental Protocols
The following are generalized experimental protocols typical for the isolation and

characterization of taxane diterpenoids from Taxus species. The specific parameters for 13-
Deacetyltaxachitriene A would be detailed in its primary isolation literature.

Isolation of 13-Deacetyltaxachitriene A
The general workflow for isolating taxoids from Taxus sumatrana is outlined below.
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Extraction

Purification

Dried and powdered branches of
Taxus sumatrana

Maceration with organic solvent
(e.g., methanol or acetone)

Crude Extract

Solvent-Solvent Partitioning

Column Chromatography
(e.g., Silica Gel)

Preparative HPLC

13-Deacetyltaxachitriene A
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Isolated Pure Compound

Mass Spectrometry (MS)
- Determine Molecular Formula

NMR Spectroscopy
(1H, 13C, COSY, HMQC, HMBC)

Infrared (IR) Spectroscopy
- Identify Functional Groups

UV-Vis Spectroscopy
- Identify Chromophores

Propose 2D and 3D Structure

Structure Confirmation
(e.g., X-ray Crystallography)

13-Deacetyltaxachitriene A
(Hypothesized) Microtubule Stabilization Formation of Abnormal

Mitotic Spindles
Mitotic Arrest
(G2/M Phase) Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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